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molecular formula C7H6O2 B1626514 Benzoic acid-d CAS No. 406679-59-2

Benzoic acid-d

Cat. No. B1626514
CAS RN: 406679-59-2
M. Wt: 123.13 g/mol
InChI Key: WPYMKLBDIGXBTP-DYCDLGHISA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07728152B2

Procedure details

Chloroacetaldehyde diethyl acetal (2.00 g), benzoic acid (2.16 g), potassium iodide (0.27 g), potassium carbonate (1.11 g) and DMF (20 mL) were placed in a three-neck flask, followed by refluxing. Twenty hours later, the reaction mixture was cooled to room temperature, and water (30 mL) and ethyl acetate (80 mL) were added thereto, followed by stirring. After filtration, the organic layer was separated, was subjected to vacuum concentration and thereby yielded the target compound (1.74 g) in a yield of 56%.
Name
Chloroacetaldehyde diethyl acetal
Quantity
2 g
Type
reactant
Reaction Step One
Name
benzoic acid
Quantity
2.16 g
Type
reactant
Reaction Step One
Name
potassium iodide
Quantity
0.27 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
1.11 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
compound
Yield
56%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][CH:4]([O:7][CH2:8][CH3:9])[CH2:5]Cl)[CH3:2].[C:10]([OH:18])(=[O:17])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.[I-].[K+].C(=O)([O-])[O-].[K+].[K+]>C(OCC)(=O)C.O.CN(C=O)C>[CH2:1]([O:3][CH:4]([O:7][CH2:8][CH3:9])[CH2:5][O:18][C:10](=[O:17])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[CH3:2] |f:2.3,4.5.6|

Inputs

Step One
Name
Chloroacetaldehyde diethyl acetal
Quantity
2 g
Type
reactant
Smiles
C(C)OC(CCl)OCC
Name
benzoic acid
Quantity
2.16 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)O
Name
potassium iodide
Quantity
0.27 g
Type
reactant
Smiles
[I-].[K+]
Name
potassium carbonate
Quantity
1.11 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
ethyl acetate
Quantity
80 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
water
Quantity
30 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
by refluxing
FILTRATION
Type
FILTRATION
Details
After filtration
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
CONCENTRATION
Type
CONCENTRATION
Details
was subjected to vacuum concentration

Outcomes

Product
Name
compound
Type
product
Smiles
C(C)OC(COC(C1=CC=CC=C1)=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 1.74 g
YIELD: PERCENTYIELD 56%
YIELD: CALCULATEDPERCENTYIELD 55.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.